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chloride
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Cat. No.: B106056

Get Quote

Part 1: Executive Summary & Chemical Profile
Trimethyl(2-oxopropyl)azanium chloride (

) serves as a specialized cationizing agent in drug delivery. Its primary utility lies in
functionalizing nucleophilic drug carriers (polymers, liposomes, proteins) to impart a permanent
positive charge.

Key Functional Attributes:

Cationic Charge: Enhances water solubility of hydrophobic carriers and promotes

electrostatic interaction with negatively charged cell membranes (bioadhesion).

Ketone Reactivity: Enables "click-like" conjugation to primary amines (

) via Schiff base formation followed by reduction, avoiding the ring-opening polymerization
issues often seen with epoxide reagents.
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Stability: The resulting secondary amine linkage is chemically stable, preventing premature

leakage of the cationic moiety during circulation.

Chemical Identity[1][2][3]
IUPAC Name: Trimethyl(2-oxopropyl)azanium chloride[1]

Common Name: Acetonyltrimethylammonium chloride

CAS Number: 54541-46-7 (or 6065-54-9 for general salt)

Molecular Formula:

Role: Cationic Ligand / Functionalizing Reagent

Part 2: Mechanism of Action in Drug Release
The incorporation of Trimethyl(2-oxopropyl)azanium chloride into a drug delivery system

(DDS) fundamentally alters its physicochemical properties to control release kinetics.

Mucoadhesion & Cellular Uptake
The permanent quaternary ammonium group interacts electrostatically with the anionic sialic

acid residues on mucosal surfaces (e.g., intestinal or nasal mucosa). This prolongs the

residence time of the DDS at the absorption site, enhancing bioavailability.

Ion-Exchange Controlled Release
When grafted onto a polymer backbone (e.g., Chitosan), the quaternary ammonium groups act

as anion exchange sites. Anionic drugs (e.g., Insulin, Diclofenac, DNA) can be loaded via ionic

complexation. Release is triggered by:

Ionic Strength: Exchange with physiological ions (

,

).

pH Change: Protonation/deprotonation of the carrier matrix.
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Diagram: Functionalization & Release Pathway
The following diagram illustrates the synthesis of a cationic chitosan carrier using this reagent

and the subsequent drug release mechanism.
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Figure 1: Reaction pathway for grafting Trimethyl(2-oxopropyl)azanium chloride onto amino-

polymers and the subsequent drug loading/release mechanism.

Part 3: Experimental Protocols
Protocol 1: Synthesis of Cationic Chitosan via Reductive
Amination
This protocol describes the grafting of Trimethyl(2-oxopropyl)azanium chloride onto

Chitosan to create a water-soluble, mucoadhesive derivative.

Reagents Required:

Chitosan (Low Molecular Weight, Deacetylation > 75%)

Trimethyl(2-oxopropyl)azanium chloride (Reagent Grade)

Sodium Cyanoborohydride (

)

Acetic Acid (

)
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Dialysis Tubing (MWCO 12-14 kDa)

Step-by-Step Methodology:

Dissolution: Dissolve

of Chitosan in

of

acetic acid. Stir overnight to ensure complete dissolution.

Reagent Addition: Add Trimethyl(2-oxopropyl)azanium chloride (

, molar excess relative to amine units) to the solution.

Schiff Base Formation: Adjust pH to

using

. Stir for

at room temperature to allow imine formation between the ketone of the reagent and the
amine of chitosan.

Reduction: Add

(

) slowly to the mixture. Caution: Perform in a fume hood; cyanide byproducts are possible.
Stir for

at room temperature.

Precipitation: Pour the reaction mixture into excess Acetone (

) to precipitate the polymer. Filter and wash with ethanol.

Purification: Redissolve the precipitate in deionized water and dialyze against distilled water

for

to remove unreacted reagent and salts.
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Drying: Lyophilize (freeze-dry) the solution to obtain the Acetonyl-Trimethylammonium

Chitosan (ATMAC) powder.

Protocol 2: Characterization of the Cationic Carrier
Validation of the synthesis is critical to ensure the quaternary ammonium group is covalently

attached.

Technique Expected Observation Purpose

FTIR Spectroscopy

Appearance of peak at ~1480

cm⁻¹ (C-H bending of trimethyl

group). Disappearance of

ketone C=O peak (1710 cm⁻¹)

from free reagent.

Confirm covalent attachment.

¹H NMR (D₂O)
Strong singlet at ~3.2 ppm

(N⁺(CH₃)₃).

Quantify Degree of

Substitution (DS).

Zeta Potential

Shift from +10 mV (Native

Chitosan at pH 7) to > +30 mV

(ATMAC).

Verify surface charge density.

Protocol 3: In Vitro Drug Release Study (Anionic Model
Drug)
Objective: Evaluate the release profile of an anionic drug (e.g., Diclofenac Sodium or siRNA)

from the cationic matrix.

Methodology:

Drug Loading:

Dissolve

of ATMAC in

water.
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Add

of Diclofenac Sodium (dissolved in water).

Stir for

to allow ionic complexation (Nanoparticle formation via ionotropic gelation).

Release Setup:

Place the drug-loaded nanoparticle suspension into a dialysis bag (MWCO 3.5 kDa).

Immerse in

Phosphate Buffered Saline (PBS, pH 7.4) at

.

Maintain sink conditions with constant stirring (

).

Sampling:

Withdraw

aliquots at predetermined intervals (

).

Replace with fresh PBS immediately.

Quantification:

Analyze samples via UV-Vis Spectrophotometry (e.g., 276 nm for Diclofenac).

Calculate Cumulative Release (%) vs. Time.

Part 4: Data Analysis & Troubleshooting
Expected Release Profiles
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The release of anionic drugs from Trimethyl(2-oxopropyl)azanium-modified systems typically

follows a biphasic profile:

Burst Effect (0-2 h): Release of surface-adsorbed drug (~20-30%).

Sustained Release (2-24 h): Diffusion-controlled release governed by ion exchange with

phosphate ions in the buffer.

Troubleshooting Guide:

Issue Probable Cause Corrective Action

Low Drug Loading
Insufficient cationic charge

density.

Increase the molar ratio of

reagent during synthesis; verify

DS via NMR.

Rapid "Dump" Release Weak ionic interaction.

Cross-link the polymer matrix

(e.g., with TPP or

Glutaraldehyde) to tighten the

network.

Precipitation during Loading Charge ratio mismatch.

Optimize the N/P ratio

(Nitrogen from polymer /

Phosphate from drug). Add

drug dropwise.
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quaternary ammonium chitosan safety and application).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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